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Compound of Interest

Compound Name: Butylsilanetriol

Cat. No.: B3053843

Butylsilanetriol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 5651-18-3

This technical guide provides a comprehensive overview of the chemical and physical
properties of Butylsilanetriol, an organosilicon compound with significant potential in various
scientific and industrial applications. This document is intended to serve as a valuable resource
for researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Structure

Butylsilanetriol, also known by its IUPAC name butyl(trihydroxy)silane, is an alkylsilanetriol
characterized by a butyl group attached to a silicon atom, which in turn is bonded to three
hydroxyl groups. Its chemical structure confers upon it a dual nature: the butyl group provides
hydrophobicity, while the silanetriol moiety is hydrophilic and reactive.

Physicochemical Properties

Quantitative data for the physicochemical properties of Butylsilanetriol are summarized in the
table below. It is important to note that many of the available physical properties are
computationally predicted rather than experimentally determined.
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Property Value Source
CAS Number 5651-18-3 [1]
Molecular Formula C4H1203Si [1]
Molecular Weight 136.22 g/mol [1]
IUPAC Name butyl(trihydroxy)silane [1]

Canonical SMILES

CCCC--INVALID-LINK--(O)O

[1]

VUSHUWOTQWIXAR-

InChl Key [1]
UHFFFAOYSA-N

Topological Polar Surface Area  60.7 A2

Heavy Atom Count 8

Complexity 58.8

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 3

Synthesis and Experimental Protocols

The primary method for the synthesis of Butylsilanetriol is the hydrolysis of a suitable butyl-
substituted silane precursor, such as butyltrichlorosilane or a butyltrialkoxysilane (e.g.,
butyltrimethoxysilane or butyltriethoxysilane). This reaction involves the replacement of the
hydrolyzable groups (chloro or alkoxy groups) with hydroxyl groups.

General Experimental Protocol for Hydrolysis of
Butyltrialkoxysilane:

A detailed, standardized experimental protocol for the synthesis of Butylsilanetriol is not
widely published. However, a general procedure can be outlined based on the known chemistry
of alkoxysilane hydrolysis. The reaction is typically carried out in an aqueous solution, often
with a co-solvent like an alcohol to ensure miscibility of the reactants. The pH of the reaction
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mixture is a critical parameter that influences the rates of both hydrolysis and the subsequent
condensation of the silanetriol.

lllustrative Workflow for Butylsilanetriol Synthesis:

Caption: General workflow for the synthesis of Butylsilanetriol via hydrolysis.

Reactivity and Stability

The chemical behavior of Butylsilanetriol is dominated by the reactivity of its silanetriol group.
These hydroxyl groups can undergo self-condensation reactions to form siloxane bonds (Si-O-
Si), leading to the formation of oligomers and polymers. The rate and extent of this
condensation are highly dependent on factors such as concentration, temperature, and pH.

Key aspects of Butylsilanetriol's reactivity include:

o Condensation: In the presence of catalysts (acids or bases) or upon heating,
Butylsilanetriol molecules can condense with each other, eliminating water to form butyl-
functionalized polysiloxanes. This property is fundamental to its use in the formation of
coatings and materials.

» Reaction with Alcohols: Butylsilanetriol can react with alcohols, although this reaction is
generally less favorable than self-condensation.

o Surface Modification: The hydroxyl groups of Butylsilanetriol can react with hydroxyl groups
on the surfaces of various substrates (e.g., glass, metal oxides), leading to the formation of a
covalent bond and a hydrophobic butyl-functionalized surface.

The stability of Butylsilanetriol is limited by its tendency to self-condense. In aqueous
solutions, it is generally unstable and will gradually form oligomeric and polymeric species. The
stability is higher in dilute solutions and at neutral pH. For long-term storage, it is typically
handled in a non-aqueous solvent or generated in situ for immediate use.

Signaling Pathway of Butylsilanetriol Condensation:

Caption: Condensation pathway of Butylsilanetriol from monomer to polymer.
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Applications in Research and Development

The unique combination of a hydrophobic alkyl chain and a reactive silanol group makes
Butylsilanetriol a versatile molecule with applications in several areas:

o Surface Modification: It is used to render surfaces hydrophobic (water-repellent). This is
particularly relevant in the development of self-cleaning surfaces, anti-fouling coatings, and
in modifying the surface properties of materials used in drug delivery systems.

» Adhesion Promotion: Butylsilanetriol can act as a coupling agent to improve the adhesion
between organic polymers and inorganic substrates.

» Sol-Gel Processes: It can be used as a precursor in sol-gel chemistry to prepare hybrid
organic-inorganic materials with tailored properties.

» Cross-linking Agent: The trifunctional nature of Butylsilanetriol allows it to act as a cross-
linker in the curing of silicone polymers, enhancing their mechanical properties.

For professionals in drug development, the ability of Butylsilanetriol to modify surfaces at the
nanoscale is of particular interest for applications such as the functionalization of drug carriers
and the modification of implantable devices to improve biocompatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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